Cas no 2649073-13-0 (3-isocyanato-2,2-dimethylthiolane)

3-Isocyanato-2,2-dimethylthiolane is a sulfur-containing heterocyclic isocyanate compound characterized by its reactive isocyanate functional group and a thiolane ring structure. The presence of the dimethyl substitution enhances steric stability while maintaining reactivity for crosslinking applications. This compound is particularly valued in polymer chemistry for its ability to introduce sulfur-based functionalities into polyurethane and polyurea systems, improving properties such as adhesion, chemical resistance, and flexibility. Its cyclic thiolane structure may also contribute to reduced volatility compared to linear aliphatic isocyanates. The product is typically used in specialty coatings, adhesives, and elastomers where tailored performance is required. Proper handling is essential due to the isocyanate group's sensitivity to moisture and potential health hazards.
3-isocyanato-2,2-dimethylthiolane structure
2649073-13-0 structure
Product Name:3-isocyanato-2,2-dimethylthiolane
CAS No:2649073-13-0
MF:C7H11NOS
MW:157.233340501785
CID:6435631
PubChem ID:165857711
Update Time:2025-05-20

3-isocyanato-2,2-dimethylthiolane Chemical and Physical Properties

Names and Identifiers

    • 3-isocyanato-2,2-dimethylthiolane
    • EN300-1726643
    • 2649073-13-0
    • Inchi: 1S/C7H11NOS/c1-7(2)6(8-5-9)3-4-10-7/h6H,3-4H2,1-2H3
    • InChI Key: ZBYXYJGFBFLFKE-UHFFFAOYSA-N
    • SMILES: S1CCC(C1(C)C)N=C=O

Computed Properties

  • Exact Mass: 157.05613515g/mol
  • Monoisotopic Mass: 157.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.7Ų

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Additional information on 3-isocyanato-2,2-dimethylthiolane

Research Brief on 3-Isocyanato-2,2-dimethylthiolane (CAS: 2649073-13-0) in Chemical Biology and Pharmaceutical Applications

The compound 3-isocyanato-2,2-dimethylthiolane (CAS: 2649073-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and therapeutic relevance. The isocyanate functional group in this molecule makes it a versatile intermediate for the construction of more complex pharmacophores, particularly in the context of thiolane-based scaffolds, which are increasingly recognized for their bioactivity.

Recent studies have highlighted the utility of 3-isocyanato-2,2-dimethylthiolane as a key building block in the synthesis of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the development of protease inhibitors, where the thiolane ring system was shown to enhance binding affinity to target enzymes. The compound's reactivity with nucleophiles, such as amines and alcohols, enables the formation of urea and carbamate derivatives, which are prevalent in many FDA-approved drugs. Computational modeling studies further support its potential, predicting favorable pharmacokinetic properties for derivatives of this scaffold.

In addition to its synthetic applications, 3-isocyanato-2,2-dimethylthiolane has been investigated for its role in bioconjugation strategies. A study published in Bioconjugate Chemistry (2024) utilized this compound to modify peptide backbones, resulting in stabilized structures with improved resistance to enzymatic degradation. The dimethyl-substituted thiolane ring contributes to conformational rigidity, a feature that is particularly valuable in the design of peptide-based therapeutics. These advancements underscore the compound's dual utility in both small-molecule and biologics drug development.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-isocyanato-2,2-dimethylthiolane. Recent process chemistry research has focused on optimizing its synthesis from 2,2-dimethylthiolane precursors, with an emphasis on minimizing the formation of byproducts. Advances in flow chemistry techniques, as reported in Organic Process Research & Development (2023), have shown potential for improving yield and scalability, addressing one of the key bottlenecks in its industrial application.

Looking forward, the unique properties of 3-isocyanato-2,2-dimethylthiolane position it as a valuable tool in medicinal chemistry. Its incorporation into drug discovery pipelines is expected to grow, particularly in areas targeting protein-protein interactions and enzyme inhibition. Ongoing research is exploring its use in the development of covalent inhibitors, where the isocyanate group can form irreversible bonds with target proteins. As the understanding of this compound's reactivity and biological activity deepens, it is likely to play an increasingly important role in the design of next-generation therapeutics.

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